2-((2,5-difluorobenzyl)thio)-3-(furan-2-ylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 4-[(2,5-difluorophenyl)methylsulfanyl]-5-(furan-2-ylmethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C21H13F2N3O2S2/c22-13-5-6-16(23)12(9-13)11-29-21-25-17-15-4-1-7-24-19(15)30-18(17)20(27)26(21)10-14-3-2-8-28-14/h1-9H,10-11H2
• InChI Key: QXFRHMFPEBPGGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC3=C2N=C(N(C3=O)CC4=CC=CO4)SCC5=C(C=CC(=C5)F)F
• Molecular Formula: C21H13F2N3O2S2
• Molecular Weight: 441.5 g/mol

Description

2-((2,5-difluorobenzyl)thio)-3-(furan-2-ylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H13F2N3O2S2 and its molecular weight is 441.47. The purity is usually 95%.
BenchChem offers high-quality 2-((2,5-difluorobenzyl)thio)-3-(furan-2-ylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,5-difluorobenzyl)thio)-3-(furan-2-ylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of New Heterocyclic Systems

Research has been conducted on the reactivity of related pyrido and furo(thieno)pyrimidinones with alkyl mono- and di-halides. This has led to the synthesis of novel heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, showing promising antimicrobial activity against Staphylococcus aureus for some of the synthesized compounds (Sirakanyan et al., 2015).

Biological Activity

Several studies have focused on synthesizing derivatives of thieno[2,3-d]pyrimidin-4(3H)-ones and evaluating their antibacterial and antifungal activities. These compounds have demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, as well as yeast-like fungi, with some derivatives showing higher antifungal activity than fluconazole against Candida fungus species (Kahveci et al., 2020).

Antitumor Activity

The synthesis and antitumor activities of novel benzothiazole pyrimidine derivatives have been reported, with several compounds showing excellent in vitro antibacterial activity and antifungal activity compared to standard drugs (Maddila et al., 2016).

Synthesis and Fluorescence Properties

Novel fluorescent 2,5-di(benzimidazol-2-yl) derivatives have been synthesized and investigated for their electronic and spectral properties, showing promise as fluorescent dyes and biological fluorescent probes (El’chaninov & Aleksandrov, 2016).

Antinociceptive and Anti-inflammatory Properties

Research has also explored the design and synthesis of thiazolopyrimidine derivatives, evaluating their antinociceptive and anti-inflammatory properties. Certain derivatives exhibited significant activities, offering potential therapeutic applications (Selvam et al., 2012).